Cas no 1368314-01-5 (2-amino-5,6-dichloropyridine-3-carboxylic acid)

• Product Name: 2-amino-5,6-dichloropyridine-3-carboxylic acid
• CAS No: 1368314-01-5
• MF: C₆H₄Cl₂N₂O₂
• MW: 207.01
• MDL: MFCD22041102
• CID: 5096487
• PubChem ID: 82395797
• Update Time: 2026-03-02

2-amino-5,6-dichloropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-amino-5,6-dichloro-
• 2-amino-5,6-dichloropyridine-3-carboxylic acid
• 2-Amino-5,6-dichloronicotinic acid
• SB21420
• SCHEMBL22666874
• CS-0135748
• EN300-7878871
• 1368314-01-5
• AS-78943
• SY324002
• P20935
• 2-Amino-5,6-dichloro-3-pyridinecarboxylic acid
• MFCD22041102
• DB-409086
• 2-amino-5,6-dichloropyridine-3-carboxylicacid

• MDL： MFCD22041102
• Inchi： 1S/C6H4Cl2N2O2/c7-3-1-2(6(11)12)5(9)10-4(3)8/h1H,(H2,9,10)(H,11,12)
• InChI Key： LKILTMUAPKMALE-UHFFFAOYSA-N
• SMILES： C1(N)=NC(Cl)=C(Cl)C=C1C(O)=O

Computed Properties

• Exact Mass: 205.9649828g/mol
• Monoisotopic Mass: 205.9649828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-amino-5,6-dichloropyridine-3-carboxylic acid

2-Amino-5,6-Dichloropyridine-3-Carboxylic Acid: A Comprehensive Overview

2-Amino-5,6-Dichloropyridine-3-Carboxylic Acid, identified by the CAS number 1368314-01-5, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a pyridine ring substituted with an amino group at position 2, chlorine atoms at positions 5 and 6, and a carboxylic acid group at position 3. This configuration imparts distinctive chemical reactivity and biological activity, making it a subject of interest in both academic and industrial research.

The synthesis of 2-amino-5,6-dichloropyridine-3-carboxylic acid involves a series of intricate chemical reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and improved purity. The compound's synthesis typically begins with the chlorination of a pyridine derivative, followed by selective substitution to introduce the amino and carboxylic acid groups. These steps are critical in determining the compound's final properties and functionality.

One of the most promising applications of 2-amino-5,6-dichloropyridine-3-carboxylic acid lies in its potential as a precursor for advanced materials. Researchers have explored its use in the development of novel polymers and coatings with enhanced thermal stability and mechanical strength. For instance, studies published in 2023 highlight the compound's ability to form robust polymer networks when subjected to specific reaction conditions. These materials exhibit exceptional resistance to high temperatures and chemical degradation, making them suitable for aerospace and automotive industries.

In addition to its material science applications, 2-amino-5,6-dichloropyridine-3-carboxylic acid has shown potential in the field of pharmacology. Recent studies have investigated its role as a building block for drug development, particularly in the design of bioactive molecules targeting specific diseases. The compound's ability to form hydrogen bonds and its hydrophilic nature make it an ideal candidate for drug delivery systems. Furthermore, its structural versatility allows for modifications that can enhance bioavailability and reduce toxicity.

The environmental impact of 2-amino-5,6-dichloropyridine-3-carboxylic acid is another area of active research. Scientists are exploring methods to minimize waste generation during its synthesis while ensuring compliance with stringent environmental regulations. Green chemistry approaches, such as catalytic processes and solvent-free reactions, are being implemented to achieve sustainable production practices.

In conclusion, 2-amino-5,6-dichloropyridine-3-carboxylic acid, CAS number 1368314-01-5, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure lends itself to innovative uses in materials science, pharmacology, and environmental chemistry. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing technological and medical frontiers.